1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C25H25N5O4S/c1-16-23-21(25(31)27-14-17-4-3-10-26-13-17)12-22(18-5-7-20(34-2)8-6-18)28-24(23)30(29-16)19-9-11-35(32,33)15-19/h3-8,10,12-13,19H,9,11,14-15H2,1-2H3,(H,27,31)
• InChI Key: OSESRZBEZKLSLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)OC)C(=O)NCC4=CN=CC=C4)C5CCS(=O)(=O)C5
• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

Researchers have synthesized and characterized several pyrazolo[3,4-b]pyridines and related compounds, exploring their chemical structures and potential applications. For instance, the synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives revealed their potential for in vitro cytotoxic activity against certain cancer cells, highlighting their significance in medicinal chemistry (Hassan, Hafez, & Osman, 2014). This work exemplifies the importance of structural analysis and biological testing in the development of new therapeutic agents.

Molecular Interaction Studies

Studies on molecular interactions, such as those involving antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with CB1 cannabinoid receptors, provide insights into the design of receptor-specific drugs. These studies use computational and experimental methods to understand how molecular modifications affect binding affinity and efficacy, guiding the development of more effective and selective therapeutics (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Anticancer and Anti-Inflammatory Agents

The synthesis and biological evaluation of novel compounds, such as pyrazolopyrimidines derivatives, have shown significant anticancer and anti-5-lipoxygenase activities. These studies not only contribute to the understanding of the chemical synthesis of complex molecules but also their potential application in treating diseases. For example, novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines derived from Visnaginone and Khellinone were synthesized and evaluated for their anti-inflammatory and analgesic activities, demonstrating the potential of such compounds in pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Advanced Materials and Corrosion Inhibition

Research into the corrosion inhibition effects of pyrazole derivatives on mild steel in hydrochloric acid solution illustrates the applicability of these compounds beyond biomedical applications. Such studies are crucial for developing new materials with improved resistance to corrosion, which has significant implications in industrial and engineering contexts (Yadav, Sinha, Sarkar, & Tiwari, 2015).